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Get Quote

Hesperidin Solubility Data

Solvent Solubility Temperature Notes / Source

DMSO 100 mg/mL (163.78

mM)

Not specified Research-grade supplier data [1]

DMSO 107 mg/mL (175.24

mM)

Not specified Research-grade supplier data (different

batch) [1]

Water 2.25 ± 0.09 µg/mL Room

Temperature

Shake-flask method [2]

Water Insoluble Not specified Research-grade supplier data [1]

Solubility Enhancement Strategies and Protocols

Beyond simple DMSO dissolution, several advanced methodologies can significantly improve hesperidin's

solubility for experimental use.
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Nanoparticle Synthesis via Antisolvent Recrystallization: This technique can reduce hesperidin

particle size to a mean of 72.24 nm, creating nanoparticles with an in vitro absorption rate 5.63

times higher than raw powder [3].

Solvent System: Use DMSO as the solvent and deionized water as the antisolvent [3].

Optimal Parameters [3]:
Hesperidin solution concentration: 60.26 mg/mL in DMSO

Antisolvent-to-solvent volume ratio: 6.93:1 (water:DMSO)
Homogenization speed: 8257 rpm
Homogenization time: 3.15 minutes

Procedure: Slowly add the DMSO-hesperidin solution to the water under intense, dual-

direction homogenization to precipitate ultrafine particles. Filter and dry the resulting
nanoparticles [3].

Encapsulation in ZIF-8 Metal-Organic Framework: This porous carrier is ideal for gastric-targeted

delivery, as it degrades in acidic environments to release its payload [2].

Synthesis: Add a solution of hesperidin in DMSO to a 2-methylimidazole solution, then add a
zinc sulfate solution. A white-yellowish suspension of H@ZIF-8 forms within 24 hours [2].

Characterization: Successful encapsulation is confirmed via ATR-FT-IR, TGA, XRD, and SEM
[2].

Release Profile: The system shows a faster and more pronounced release at pH 1.0
(simulating gastric conditions) driven by the degradation of the ZIF-8 structure [2].

Formulation as a Microemulsion: A nanocarrier system with a mixture of sesame and orange oil,

Tween 80 (surfactant), and Solutol HS15 (cosurfactant) can significantly enhance solubility and

dissolution rate [4].

Frequently Asked Questions

Q1: Why is my hesperidin precipitating out of my aqueous buffer solution? This is expected due to

hesperidin's inherently low aqueous solubility. When a concentrated DMSO stock solution is diluted into an

aqueous buffer, the compound rapidly precipitates. Using a solubility-enhanced formulation like

nanoparticles or a microemulsion is recommended for aqueous experiments [2] [3] [4].

Q2: What is the maximum recommended DMSO concentration for my in vitro assays? While

hesperidin is highly soluble in pure DMSO, the final DMSO concentration in cell culture is the critical
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factor. It is generally recommended to keep the final DMSO concentration below 0.5% (v/v) for most cell

lines to avoid cytotoxicity. Always include a vehicle control with the same DMSO concentration in your

experiments [5].

Q3: Are there any green solvent alternatives to DMSO for hesperidin? Yes, research shows that Acidic

Deep Eutectic Solvents (DESs), such as those based on choline chloride mixed with lactic acid or citric

acid, are effective green solvents for solubilizing hesperidin. These can be viable alternatives for certain

applications like extraction [6].

Experimental Workflow: Preparing Hesperidin
Nanoparticles

The following chart outlines the key steps for creating hesperidin nanoparticles using the antisolvent

recrystallization method, which can significantly improve solubility for your experiments.
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Start Hesperidin Nanoparticle Prep

Dissolve Hesperidin in DMSO
(Concentration: ~60 mg/mL)

Sonicate for 5 minutes
(Ensure complete dissolution)

Prepare Antisolvent
(Deionized Water)

Inject Solution into Antisolvent
Under High-Speed Homogenization
(Antisolvent-to-Solvent Ratio: ~7:1)

Homogenize (8257 rpm) for 3+ minutes
(Forms crystal nuclei)

Filter Solution
(0.45 μm membrane)

Dry Filter Cake
(50°C for 30 minutes)

End: Hesperidin Nanoparticles
(Improved Solubility)

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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